Cas no 1935229-10-9 (dimethyl({(pyrrolidin-2-yl)methylimino})-lambda6-sulfanone)

• Product Name: dimethyl({(pyrrolidin-2-yl)methylimino})-lambda6-sulfanone
• CAS No: 1935229-10-9
• MF: C₇H₁₆N₂OS
• MW: 176.279740333557
• CID: 5247317
• Update Time: 2025-10-29

dimethyl({(pyrrolidin-2-yl)methylimino})-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanamine, N-(dimethyloxido-λ4-sulfanylidene)-
• N-(Dimethyloxido-λ4-sulfanylidene)-2-pyrrolidinemethanamine (ACI)
• dimethyl({(pyrrolidin-2-yl)methylimino})-lambda6-sulfanone

• Inchi： 1S/C7H16N2OS/c1-11(2,10)9-6-7-4-3-5-8-7/h7-8H,3-6H2,1-2H3
• InChI Key： ZGJVAVLSQSDFRI-UHFFFAOYSA-N
• SMILES： O=S(C)(C)=NCC1CCCN1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 284.8±32.0 °C(Predicted)
• pka: 9.74±0.10(Predicted)

Additional information on dimethyl({(pyrrolidin-2-yl)methylimino})-lambda6-sulfanone

Dimethyl({(pyrrolidin-2-yl)methylimino})-lambda6-sulfanone: A Comprehensive Overview

The compound dimethyl({(pyrrolidin-2-yl)methylimino})-lambda6-sulfanone, identified by the CAS registry number CAS No. 1935229-10-9, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of sulfanones, which are known for their versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound comprises a sulfanone core with a dimethyl group attached to a pyrrolidinyl moiety, making it a derivative of pyrrolidine and a member of the imino sulfanone family.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of dimethyl({(pyrrolidin-2-yl)methylimino})-lambda6-sulfanone. Researchers have employed various methodologies, including nucleophilic substitution and condensation reactions, to construct the complex architecture of this compound. The incorporation of the pyrrolidine ring introduces significant steric and electronic effects, which influence the compound's reactivity and stability. This makes it an attractive candidate for further exploration in both academic and industrial settings.

The chemical properties of CAS No. 1935229-10-9 are characterized by its high thermal stability and moderate solubility in organic solvents. These properties make it suitable for use as an intermediate in the synthesis of more complex molecules. For instance, it has been utilized as a building block in the development of novel antibiotics and antiviral agents. The sulfanone group is particularly valuable due to its ability to form hydrogen bonds, which enhances bioavailability and pharmacokinetic properties.

In terms of biological activity, recent studies have highlighted the potential of dimethyl({(pyrrolidin-2-yl)methylimino})-lambda6-sulfanone as an inhibitor of key enzymes involved in metabolic pathways. This has opened new avenues for its application in drug discovery programs targeting diseases such as cancer, inflammation, and infectious disorders. Additionally, its ability to act as a chelating agent has been explored in metalloenzyme inhibition studies, further underscoring its versatility.

The synthesis and characterization of this compound have been extensively documented in peer-reviewed journals, with researchers emphasizing its potential as a lead compound for medicinal chemistry programs. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for anticancer drug development.

From an environmental perspective, the eco-friendly synthesis routes for CAS No. 1935229-10-9 have been a focus of recent research efforts. Green chemistry principles have been applied to minimize waste generation and reduce the use of hazardous reagents during its production. This aligns with global sustainability goals and ensures that the compound can be produced on an industrial scale without significant environmental impact.

In conclusion, dimethyl({(pyrrolidin-2-yl)methylimino})-lambda6-sulfanone, or CAS No. 1935229-10-9, represents a cutting-edge advancement in organic chemistry with multifaceted applications across various industries. Its unique structure, combined with its favorable chemical and biological properties, positions it as a valuable asset in both research and commercial settings. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across diverse fields.